Cas no 887591-27-7 (tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate
• CAS No: 887591-27-7
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 2168576
• PubChem ID: 71630233
• Update Time: 2025-06-27

tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(((pyridin-3-ylmethyl)amino)methyl)pyrrolidine-1-carboxylate
• tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate
• tert-butyl3-{[(pyridin-3-ylmethyl)amino]methyl}pyrrolidine-1-carboxylate
• EN300-159029
• MKB59127
• tert-butyl 3-{[(pyridin-3-ylmethyl)amino]methyl}pyrrolidine-1-carboxylate
• 887591-27-7
• tert-butyl 3-({[(pyridin-3-yl)methyl]amino}methyl)pyrrolidine-1-carboxylate
• tert-butyl 3-[(pyridin-3-ylmethylamino)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-8-6-14(12-19)11-18-10-13-5-4-7-17-9-13/h4-5,7,9,14,18H,6,8,10-12H2,1-3H3
• InChI Key： QKWFUCCCHPAYKJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNCC2C=NC=CC=2)C1)=O

Computed Properties

• Exact Mass: 291.19467705Da
• Monoisotopic Mass: 291.19467705Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.5Ų

Additional information on tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate

tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 887591-27-7, known as tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring, a pyridine moiety, and a tert-butyl ester group. The pyrrolidine ring serves as the central framework, while the pyridin-3-yl group introduces aromaticity and potential for hydrogen bonding. The tert-butyl ester group enhances the compound's stability and solubility properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests that it could act as a versatile scaffold for designing bioactive molecules. The methylamino group within the molecule provides a site for further functionalization, enabling chemists to explore its interactions with various biological targets. For instance, researchers have investigated its ability to modulate enzyme activity and its potential as a lead compound in anti-cancer drug development.

The synthesis of tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate involves a multi-step process that combines principles of stereochemistry and catalytic chemistry. The key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the pyridine moiety via coupling reactions. The tert-butyl ester group is typically introduced to protect the carboxylic acid functionality during intermediate steps of the synthesis.

One of the most intriguing aspects of this compound is its ability to engage in multiple non-covalent interactions, such as hydrogen bonding and π–π stacking. These interactions are critical in determining its bioavailability and pharmacokinetic properties. Recent computational studies have revealed that the tert-butyl ester group plays a pivotal role in modulating these interactions, thereby influencing the compound's overall stability and solubility.

In terms of applications, this compound has shown promise in various areas of medicinal chemistry. For example, it has been explored as a potential inhibitor of kinases, which are key enzymes involved in cell signaling pathways. Additionally, its structural versatility makes it an attractive candidate for use in peptide-based drug delivery systems. Researchers have also investigated its potential as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to enhance enantioselectivity.

From an environmental standpoint, the synthesis and handling of this compound adhere to strict safety protocols to minimize any adverse effects on human health or the environment. Its chemical stability ensures that it can be stored and transported without significant degradation under normal conditions.

In conclusion, tert-butyl 3-({(pyridin-3-yl)methylamino}methyl)pyrrolidine-1-carboxylate (CAS No. 887591-27-7) represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse functional groups. Its unique structure, coupled with its promising biological activity, positions it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing therapeutic interventions across various disease states.